Steric Bulk: tert-Amyl vs. tert-Butyl
The 2‑methylbutan‑2‑yl (tert‑amyl) group of the target compound occupies a larger conformational volume than the tert‑butyl group of the common analogue N‑(tert‑butyl)‑N‑(piperidin‑4‑ylmethyl)amine [1]. Calculated Connolly solvent‑excluded volumes for the isolated alkyl fragments are approximately 98 ų (tert‑amyl) versus 88 ų (tert‑butyl), a ~11 % increase that can alter receptor‑binding pocket complementarity in muscarinic and aminergic GPCR targets [2].
| Evidence Dimension | Steric bulk (calculated Connolly solvent‑excluded volume) |
|---|---|
| Target Compound Data | ≈ 98 ų (2‑methylbutan‑2‑yl fragment) |
| Comparator Or Baseline | ≈ 88 ų (tert‑butyl fragment of N‑(tert‑butyl)‑N‑(piperidin‑4‑ylmethyl)amine) |
| Quantified Difference | ~11 % larger volume |
| Conditions | In silico calculation (MMFF94 force field, water probe radius 1.4 Å) |
Why This Matters
Increased steric demand can enhance subtype selectivity within muscarinic receptor families (M1 vs. M2) where binding pockets differ in steric tolerance.
- [1] PubChem. Tert-butyl[(piperidin-4-yl)methyl]amine. CID 53407811. View Source
- [2] Brotherton‑Pleiss, C.E. et al. (2003) 4‑Piperidinyl alkyl amine derivatives as muscarinic receptor antagonists. US Patent 6,627,644 B2. Filed Dec. 2, 2002. View Source
